2-Methoxy-N-methyl-4-nitroaniline

• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol
• IUPAC Name: 2-methoxy-N-methyl-4-nitroaniline
• InChI: InChI=1S/C8H10N2O3/c1-9-7-4-3-6(10(11)12)5-8(7)13-2/h3-5,9H,1-2H3
• InChI Key: HHFHWDLKFJDVSQ-UHFFFAOYSA-N
• SMILES: CNC1=C(C=C(C=C1)[N+](=O)[O-])OC

Description

2-Methoxy-N-methyl-4-nitroaniline (MMNA) is an organic compound that has been widely used in scientific research. It is a yellow crystalline solid that is soluble in organic solvents such as chloroform and methanol. MMNA has been used in various fields of research such as material science, organic chemistry, and biochemistry due to its unique chemical and physical properties.

Mechanism of Action

2-Methoxy-N-methyl-4-nitroaniline acts as an electron donor due to the presence of the methoxy group. It can undergo various chemical reactions such as nucleophilic substitution, reduction, and oxidation. This compound has also been used as a probe for studying the reactivity of various nucleophiles such as amines, thiols, and alcohols.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and antioxidant properties. It has been used as a model compound for studying the mechanism of action of various anti-inflammatory drugs. This compound has also been shown to inhibit the growth of various cancer cells in vitro.

Advantages and Limitations for Lab Experiments

2-Methoxy-N-methyl-4-nitroaniline has several advantages for lab experiments such as its high solubility in organic solvents, its stability under various reaction conditions, and its low toxicity. However, this compound has some limitations such as its high cost, the need for specialized equipment for its synthesis, and the lack of commercial availability.

Future Directions

There are several future directions for the use of 2-Methoxy-N-methyl-4-nitroaniline in scientific research. One potential application is in the synthesis of new organic compounds for use in various fields such as material science and pharmaceuticals. This compound can also be used as a probe for studying the reactivity of various nucleophiles and as a model compound for studying the mechanism of action of various drugs. Finally, this compound can be used as a starting point for the synthesis of new anti-inflammatory and anticancer drugs.
In conclusion, this compound is a unique organic compound that has been extensively used in scientific research. It has several advantages for lab experiments and has been used in various fields such as material science, organic chemistry, and biochemistry. This compound has several potential applications in the future, and its use in scientific research is expected to continue to grow.

Synthesis Methods

2-Methoxy-N-methyl-4-nitroaniline can be synthesized by the reaction of 4-nitroaniline with methanol and methyl iodide in the presence of a strong base such as potassium carbonate. The reaction takes place at room temperature and produces this compound as a yellow crystalline solid with a high yield.

Scientific Research Applications

2-Methoxy-N-methyl-4-nitroaniline has been extensively used in scientific research due to its unique chemical and physical properties. It has been used as a precursor for the synthesis of various organic compounds such as dyes, pigments, and pharmaceuticals. This compound has also been used as a model compound for studying the reactivity of nitroanilines in various chemical reactions.